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Compound of Interest

Compound Name: MF-592

Cat. No.: B1676554

An In-depth Technical Guide on the Core Composition of MF59 Adjuvant

Introduction

MF59 is a proprietary, oil-in-water emulsion adjuvant utilized in several human vaccines to
enhance the immune response to antigens.[1] First licensed in 1997 for use in a seasonal
influenza vaccine for the elderly, it has since been incorporated into vaccines distributed in over
30 countries, with a well-established safety and efficacy profile.[2][3][4] This guide provides a
detailed overview of the composition of MF59, the experimental protocols used for its
characterization, and its mechanism of action for researchers, scientists, and drug development
professionals.

Core Composition of MF59

MF59 is a submicron, oil-in-water emulsion. Its efficacy is a result of the complete formulation,
as individual components do not induce a comparable adjuvant effect.[5][6] The primary
components are squalene, a natural and biodegradable oil, stabilized by the non-ionic
surfactants Polysorbate 80 (Tween 80) and Sorbitan trioleate (Span 85) in a citrate buffer.[2][3]
The mean size of the oil droplets is approximately 160-200 nm.[2][4][7]

Quantitative Data Presentation

The precise composition of MF59 is critical to its function as an adjuvant. The table below
summarizes the quantitative data for the components in a standard 0.5 mL vaccine dose.
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Component

Category

Concentration
(% viv)

Mass per 0.5
mL dose (mg)

Source

Squalene

Oil Phase

4.3%

9.75

Squalene is a
natural
triterpenoid
hydrocarbon that
serves as a
precursor to
cholesterol and
steroid hormones
in humans.[2][3]

[7181€]

Polysorbate 80
(Tween 80)

Surfactant

0.5%

1.175

A water-soluble,
non-ionic
surfactant used
to stabilize the
oil-in-water
emulsion.[2][4][7]
[8]

Sorbitan trioleate
(Span 85)

Surfactant

0.5%

1.175

An oil-soluble,
non-ionic
surfactant that
works in
conjunction with
Tween 80 to
maintain the
stability of the
squalene
droplets.[2][7][8]

Sodium Citrate
Dihydrate

Aqueous Phase
(Buffer)

Not applicable

0.66

Part of the 10
mM citrate buffer
used to maintain
the pH of the
formulation
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between 6.0 and

6.5.[71[8]
Works with
o ) sodium citrate to
Citric Acid Aqueous Phase )
Not applicable 0.04 form the
Monohydrate (Buffer)

buffering system.

[7]i8]

Mechanism of Action

The adjuvant effect of MF59 is not due to a depot effect at the injection site.[10] Instead, it
creates a transient, localized inflammatory microenvironment that efficiently recruits and
activates innate immune cells, which in turn leads to a more robust and broad adaptive immune
response.[2][3][11] Upon intramuscular injection, MF59 induces the release of ATP from muscle
cells, which acts as a danger signal.[7] This triggers the production of chemokines (such as
CCL2, CCL3, CCL4, and CXCL8) and cytokines, leading to the recruitment of various immune
cells, including monocytes, neutrophils, macrophages, and dendritic cells (DCs), to the injection
site.[2][10][12] These recruited cells show enhanced antigen uptake and are transported to the
draining lymph nodes, where they more effectively activate T and B cells, leading to improved
antibody production and cell-mediated immunity.[5][11][13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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